![molecular formula C22H22N2O3 B5973401 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide](/img/structure/B5973401.png)
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide, also known as HONH-3-PPP, is a novel compound that has been studied for its potential therapeutic applications. This compound belongs to the class of nicotinamide derivatives and has been found to exhibit several interesting properties that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide is not fully understood, but it is believed to involve the modulation of several cellular pathways. This compound has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant response elements. Additionally, this compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. In vitro studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced cell death. Additionally, this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In vivo studies have also demonstrated the potential of this compound as an anti-tumor agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. Additionally, this compound has been shown to exhibit low toxicity, which makes it a safer alternative to other compounds that may be toxic. One of the limitations of using this compound in lab experiments is its limited solubility in water, which may require the use of organic solvents.
Future Directions
There are several future directions for the research on 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide. One area of research could be the development of new synthetic methods to improve the yield and purity of the compound. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify the cellular pathways that are modulated by the compound. Further studies could also be conducted to investigate the potential therapeutic applications of this compound in other diseases, such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a novel compound that has shown promise as a potential therapeutic agent in several scientific research studies. The compound exhibits several interesting properties, including neuroprotection, anti-inflammatory effects, and anti-tumor effects. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic applications.
Synthesis Methods
The synthesis of 6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide involves a multi-step process that starts with the reaction of 4-methoxyphenylacetonitrile with 2-bromo-4-hydroxyacetophenone. This reaction yields 2-bromo-4-(4-methoxyphenyl)-3-oxobutanenitrile, which is then reacted with 3-(aminopropyl)nicotinamide to produce this compound. The synthesis method has been optimized to yield high purity and high yields of the final product.
Scientific Research Applications
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]nicotinamide has been studied for its potential therapeutic applications in several scientific research studies. Some of the areas where this compound has shown promise include neuroprotection, anti-inflammatory effects, and anti-tumor effects. In vitro and in vivo studies have demonstrated the potential of this compound as a therapeutic agent for the treatment of several diseases.
properties
IUPAC Name |
6-(4-hydroxyphenyl)-N-[3-(4-methoxyphenyl)propyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3/c1-27-20-11-4-16(5-12-20)3-2-14-23-22(26)18-8-13-21(24-15-18)17-6-9-19(25)10-7-17/h4-13,15,25H,2-3,14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URUNTIUVCXRZIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCCNC(=O)C2=CN=C(C=C2)C3=CC=C(C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.